Piperazin-1-yl(pyridin-3-yl)methanone
Overview
Description
Piperazin-1-yl(pyridin-3-yl)methanone is a chemical compound with the molecular formula C10H13N3O . It has a molecular weight of 191.23 g/mol . The compound is used in various chemical reactions and has been the subject of several studies .
Synthesis Analysis
The synthesis of Piperazin-1-yl(pyridin-3-yl)methanone involves the coupling of aromatic acid chlorides with Piperzain-yl (3,4,5-trimethoxyphenyl)methanone in the presence of triethylamine base . This reaction yields trimethoxyphenyl piperzine derivatives .Molecular Structure Analysis
The molecular structure of Piperazin-1-yl(pyridin-3-yl)methanone can be represented by the InChI code:InChI=1S/C10H13N3O/c14-10(9-2-1-3-12-8-9)13-6-4-11-5-7-13/h1-3,8,11H,4-7H2 . The compound has a topological polar surface area of 45.2 Ų and contains 14 heavy atoms . Chemical Reactions Analysis
While specific chemical reactions involving Piperazin-1-yl(pyridin-3-yl)methanone are not detailed in the search results, the compound is known to participate in various chemical reactions due to its functional groups .Physical And Chemical Properties Analysis
Piperazin-1-yl(pyridin-3-yl)methanone has a XLogP3-AA value of -0.3, indicating its relative hydrophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound is typically stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Synthesis
Piperazin-1-yl(pyridin-3-yl)methanone can be synthesized from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid . Acid chlorides are condensed with 2-hydroxyethyl piperazine and 2,3-dichloropiperazine to prepare amide derivatives .
Antimicrobial Activity
Piperazin-1-yl(pyridin-3-yl)methanone has been studied for its antimicrobial activity . The in vitro antimicrobial activity was screened for all the synthesized compounds. Variable and modest activity were observed against the investigated strains of bacteria and fungi .
Anti-tubercular Activity
Piperazin-1-yl(pyridin-3-yl)methanone derivatives have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis .
Pharmacological Properties
A large number of heterocyclic compounds containing a pyridine ring, such as Piperazin-1-yl(pyridin-3-yl)methanone, are associated with diverse pharmacological properties such as antimicrobial, anticonvulsant, antiviral, anti-HIV, antifungal, and antimycobacterial .
Treatment of Intestinal Worms
Piperazines, a class of compounds to which Piperazin-1-yl(pyridin-3-yl)methanone belongs, are most widely used in the treatment of intestinal worms in animals and humans .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, which suggests that piperazin-1-yl(pyridin-3-yl)methanone may have multiple targets .
Mode of Action
It’s known that similar compounds can bind to their targets and induce changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence a variety of biological activities, suggesting that piperazin-1-yl(pyridin-3-yl)methanone may also affect multiple pathways .
Result of Action
It was observed that a similar compound increased the phosphorylation of h2ax in mcf-7 cells , suggesting that Piperazin-1-yl(pyridin-3-yl)methanone may have similar effects.
Action Environment
It’s known that such factors can significantly impact the effectiveness of similar compounds .
Safety and Hazards
The compound is associated with several hazard statements, including H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Future Directions
While specific future directions for the study of Piperazin-1-yl(pyridin-3-yl)methanone are not detailed in the search results, the compound’s involvement in various chemical reactions and its potential biological activity suggest that it may be a subject of future research in medicinal chemistry and drug discovery .
properties
IUPAC Name |
piperazin-1-yl(pyridin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c14-10(9-2-1-3-12-8-9)13-6-4-11-5-7-13/h1-3,8,11H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYSFCBZMPSKWOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354361 |
Source
|
| Record name | (Piperazin-1-yl)(pyridin-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
39640-08-9 |
Source
|
| Record name | (Piperazin-1-yl)(pyridin-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(3-PYRIDINYLCARBONYL)PIPERAZINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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